Cas no 231288-19-0 (Tectorigenin 7-O-Xylosyl Glucoside)

Tectorigenin 7-O-Xylosyl Glucoside structure

231288-19-0 structure

Product Name:Tectorigenin 7-O-Xylosyl Glucoside

CAS No:231288-19-0

MF:C₂₇H₃₀O₁₅

MW:594.5181

CID:2201127

Update Time:2024-10-30

Tectorigenin 7-O-Xylosyl Glucoside Chemical and Physical Properties

Names and Identifiers

- Tectorigenin 7-O-xylosylglucoside
- Tectorigenin 7-O-beta-D-xylosyl-(1→6)-beta-D-glucopyranoside
- Tectorigenin 7-?O-?Xylosyl Glucoside
- 6''-O-Xylosyltectoridin
- Tectorigenin 7-O-Xylosyl Glucoside
- Inchi： 1S/C27H30O15/c1-37-25-15(6-14-17(21(25)33)18(30)12(7-38-14)10-2-4-11(28)5-3-10)41-27-24(36)22(34)20(32)16(42-27)9-40-26-23(35)19(31)13(29)8-39-26/h2-7,13,16,19-20,22-24,26-29,31-36H,8-9H2,1H3/t13-,16-,19+,20-,22+,23-,24-,26+,27-/m1/s1
- InChI Key： MCYJIRFKDCXYCX-YUPZTAPUSA-N
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O1)O[H])O[H])O[H])O[H])O[H])O[H])OC1C([H])=C2C(C(C(C3C([H])=C([H])C(=C([H])C=3[H])O[H])=C([H])O2)=O)=C(C=1OC([H])([H])[H])O[H]

Computed Properties

Exact Mass: 594.15847025 g/mol
Monoisotopic Mass: 594.15847025 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 42
Rotatable Bond Count: 7
Complexity: 956
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 234
Molecular Weight: 594.5
XLogP3: -1.2

Experimental Properties

Color/Form: Powder
Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.18 g/l) (25 º C),

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